Cas no 84123-84-2 (1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-)

• Product Name: 1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-
• CAS No: 84123-84-2
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 989192
• PubChem ID: 341603
• Update Time: 2025-04-20

1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• NSC-374039
• 4-Chloro-2-(pyridin-4-yl)-1H-benzo[d]imidazole
• NSC 374039
• NSC374039
• 84123-84-2
• 4-chloro-2-(4-pyridyl)-1H-benzimidazole
• DTXSID90233007
• 1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-

• Inchi： 1S/C12H8ClN3/c13-9-2-1-3-10-11(9)16-12(15-10)8-4-6-14-7-5-8/h1-7H,(H,15,16)
• InChI Key： DATHLKQKULDDGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C1C=CN=CC=1)N2

Computed Properties

• Exact Mass: 229.0406750g/mol
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų